117-12-4(Anthrarufin 85%),Az-U,D0562

Anthrarufin 85% Properties

Names and Identifiers

- 1,5-Dihydroxyanthracene-9,10-dione
- 9,10-Anthracenedione, 1,5-dihydroxy-
- ANTHRARUFIN
- 1,5-DIHYDROXYANTHRAQUINONE
- 1,5-Dihydroxy-9,10-anthraquinone
- 1.5-Dihydroxyanthraquinone
- 1,5-dihydroxyanthrachinon
- 1,5-dihydroxy-10-anthracenedione
- NSC 646570
- NSC 7211
- 1,5 DIHYDROXY AQ
- RARECHEM AQ BD AN24
- 5-Dihydroxyanthraquinone
- Anthrarufin 85%
- Anthrarufin,80%
- LABOTEST-BB LT00160027
- ANTHRARUFIN, TECH., 85%
- Anthraquinone, 1,5-dihydroxy-
- Az-U
- 1,5-Dihydroxyanthrachinon [Czech]
- KPB60W5S3M
- 1,5-Dihydroxy-anthraquinone
- NSC7211
- JPICKYUTICNNNJ-UHFFFAOYSA-N
- NSC64657
- 1,5-Dihydroxyanthraquinone
- 9, 1,5-dihydroxy-
- EINECS 204-175-6
- 9,10-dihydroxy-1,5-anthraquinone
- NSC-646570
- Epitope ID:116190
- Anthrarufin, technical grade, 85%
- AS-15880
- CCRIS 3150
- 117-12-4
- UNII-KPB60W5S3M
- 5,9-dihydroxy-1,10-anthraquinone
- W-108570
- MFCD00001210
- 1,5-Dihydroxyanthraquinone, tech.
- SY017889
- 1,5-Dihydroxyanthra-9,10-quinone #
- NS00014594
- F71867
- AKOS001583186
- CHEMBL55761
- 1,5-dihydroxy-9,10-dihydroanthracene-9,10-dione
- D0562
- CHEBI:37501
- NCI60_041483
- 1,5-Dihydroxyanthra-9,10-quinone
- A803716
- InChI=1/C14H8O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16
- DTXSID8051594
- NSC-7211
- NSC646570
- 4-08-00-03268 (Beilstein Handbook Reference)
- WLN: L C666 BV IVJ DQ KQ
- Q27117170
- Anthraquinone,5-dihydroxy-
- BDBM50568423
- BRN 1881718
- ANTHRARUFIN [MI]
- 1,5-Dihydroxy-9,10-anthracenedione
- SCHEMBL187843
- FT-0622425
- 1,5Dihydroxyanthrachinon
- Anthrarufin
- 1,10-Anthraquinone, 1,5-dihydroxy-
- 1,5-dihydroxyanthracene-9,10-dione
- 1,5-Dihydroxyanthrachinon
- AE-641/00185061
- 9,10Anthracenedione, 1,5dihydroxy
- BBL013162
- 1,5Dihydroxy9,10anthraquinone
- Anthraquinone, 1,5dihydroxy
- 1,5Dihydroxy9,10anthracenedione
- DTXCID90818191
- STK803592
- 1,5Dihydroxyanthraquinone
- 1,5-dihydroxy-9,10-anthraquinone
- 1,5-dihydroxyanthraquinone
- +Expand
- MDL： MFCD00001210
- InChIKey： JPICKYUTICNNNJ-UHFFFAOYSA-N
- Inchi： 1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16H
- SMILES： O=C1C2C([H])=C([H])C([H])=C(C=2C(C2C([H])=C([H])C([H])=C(C=21)O[H])=O)O[H]
- BRN： 1881718

Computed Properties

Exact Mass: 240.04200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 240.042
Heavy Atom Count: 18
Complexity: 342
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Tautomer Count: 15
Surface Charge: 0
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 1.87320
PSA: 74.60000
Merck: 689
Refractive Index: 1.5430 (estimate)
Boiling Point: 342.92°C (rough estimate)
Melting Point: 281-282 ºC (sublm)
Flash Point: 241.7 °C
Solubility: Insuluble (9.8E-4 g/L) (25 ºC),
Color/Form: Yellow powder
Solubility: It is soluble in benzene and nitrobenzene, slightly soluble in ethanol, acetic acid and ether, red in potassium hydroxide solution, insoluble in sodium carbonate solution and ammonia water, and fluorescent red in concentrated sulfuric acid.
Density: 1.56 g/cm3

Anthrarufin 85% Security Information

Symbol: GHS08
RTECS：CB6630000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S26; S37/39; S36/37
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H320-H341
Warning Statement： 117-12-4
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

Anthrarufin 85% Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Anthrarufin 85% Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000DYI-25g	9,10-Anthracenedione, 1,5-dihydroxy-	117-12-4	>85.0%(HPLC)	25g	$22.00
A2B Chem LLC	AA17290-5g	1,5-Dihydroxyanthraquinone	117-12-4	85%	5g	$12.00
Aaron	AR000E6U-5g	9,10-Anthracenedione, 1,5-dihydroxy-	117-12-4		5g	$7.00
abcr	AB177327-5 g	1,5-Dihydroxyanthraquinone, tech., 90%; .	117-12-4	90%	5 g	€66.70	2023-07-20
Alichem	A229000398-500g	1,5-Dihydroxyanthracene-9,10-dione	117-12-4	95%	500g	$160.23	2023-09-04
Chemenu	CM283301-500g	1,5-Dihydroxyanthracene-9,10-dione	117-12-4	95%	500g	$***	2023-04-03
eNovation Chemicals LLC	D123681-100g	1,5-DIHYDROXYANTHRAQUINONE	117-12-4	97%	100g	$200	2022-06-08
Key Organics Ltd	AS-15880-1MG	1,5-Dihydroxyanthraquinone, tech.	117-12-4	>90%	1mg	£37.00	2023-09-09
TRC	A679300-2.5g	Anthrarufin 85%	117-12-4		2.5g	$ 130.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1017648-100g	1,5-Dihydroxyanthracene-9,10-dione	117-12-4	96%	100g	￥628.00	2024-08-09

Anthrarufin 85% Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:117-12-4)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:117-12-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Jiangsu Raien Environmental Protection Technology Co., Ltd

Audited Supplier

(CAS:117-12-4)

MR./MRS.:FEI XIAO JIE

Phone:18662920632

Email:3485543679@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:117-12-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Anthrarufin 85% Related Literature

1. Photocyclization of N,N?′-diphenyl-1-hydroxy-9,10-anthraquinone diimines via excited-state intramolecular proton transfer (ESIPT)

Keiji Kobayashi,Mayumi Iguchi,Tatsuro Imakubo,Koichi Iwata,Hiro-o Hamaguchi J. Chem. Soc. Perkin Trans. 2 1998 1993
2. One-electron reactions of 1,5- and 1,8-dihydroxy-9, 10-anthraquinones. A pulse radiolysis study

Haridas Pal,Dipak K. Palit,Tulsi Mukherjee,Jai. P. Mittal J. Chem. Soc. Faraday Trans. 1991 87 1109
3. Electron paramagnetic resonance, ENDOR and TRIPLE resonance of some 9,10-anthraquinone radicals in solution. Part 3.—Hydroxyanthraquinones

Reijo M?kel?,Mikko Vuolle J. Chem. Soc. Faraday Trans. 1990 86 2569
4. Construction of organometallic trefoil knots and one-dimensional chains featuring half-sandwich Cp*Rh corner units and an abnormal zwitterion ligand

Xiang Gao,Zheng Cui,Yue-Jian Lin,Guo-Xin Jin Org. Chem. Front. 2021 8 231
5. ESIPT-Induced photocyclization of N,N′-diphenyl-1,5-dihydroxy-9,10-anthraquinone diimine

Keiji Kobayashi,Mayumi Iguchi,Tatsuro Imakubo,Keiji Kobayashi,Koichi Iwata,Hiro-o Hamaguchi Chem. Commun. 1998 763
6. Carbon dot mediated G quadruplex nano-network formation for enhanced DNAzyme activity and easy catalyst reclamation

Sonam Kumari,Saptarshi Mandal,Prolay Das RSC Adv. 2019 9 41502
7. Pulse radiolytic one-electron oxidation of some dihydroxy-substituted anthraquinones

Haridas Pal,Dipak K. Palit,Tulsi Mukherjee,Jai P. Mittal J. Chem. Soc. Faraday Trans. 1992 88 681
8. Carbon dot mediated G quadruplex nano-network formation for enhanced DNAzyme activity and easy catalyst reclamation

Sonam Kumari,Saptarshi Mandal,Prolay Das RSC Adv. 2019 9 41502
9. Two-dimensional confinement for generating thin single crystals for applications in time-resolved electron diffraction and spectroscopy: an intramolecular proton transfer study

Hyein Hwang,Vandana Tiwari,Hong-Guang Duan,Simon F. Bittmann,Friedjof Tellkamp,Ajay Jha,R. J. Dwayne Miller Chem. Commun. 2022 58 9774
10. Application of HPLC-Q/orbitrap MS in the detection and identification of anticancer constituents in ethyl acetate components from Hedyotis diffusa

Xi Chen,Baojin Zhao,Mengjiao Zhang,Min Dong,Yunlan Li,Qingshan Li Anal. Methods 2020 12 4037

Cas no 117-12-4 (Anthrarufin 85%)

Anthrarufin 85% Properties

Names and Identifiers

Computed Properties

Experimental Properties

Anthrarufin 85% Security Information

Anthrarufin 85% Customs Data

China Customs Code:

Overview:

Summary:

Anthrarufin 85% Price

Anthrarufin 85% Suppliers

Anthrarufin 85% Related Literature

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